7-chloro-4-(2-chloro-5-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one

• IUPAC Name: 7-chloro-4-(2-chloro-5-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C22H15Cl2N3O4/c23-14-6-9-19-17(10-14)21(13-4-2-1-3-5-13)26(12-20(28)25-19)22(29)16-11-15(27(30)31)7-8-18(16)24/h1-11,21H,12H2,(H,25,28)
• InChI Key: NUADCQPLEQKFLD-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(C=C(C=C2)Cl)C(N1C(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C4=CC=CC=C4
• Molecular Formula: C22H15Cl2N3O4
• Molecular Weight: 456.3 g/mol
• CAS No.: 533879-32-2

Description

7-chloro-4-(2-chloro-5-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one is a useful research compound. Its molecular formula is C22H15Cl2N3O4 and its molecular weight is 456.28. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

4-Chloro-2-fluoro-5-nitrobenzoic acid, related to the compound , serves as a multireactive building block for heterocyclic oriented synthesis (HOS), leading to various nitrogenous cycles such as benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides. These heterocycles have significant importance in current drug discovery efforts (Soňa Křupková et al., 2013).

Drug Discovery Building Block

7-Chloro- and 7-nitro-derivatives of the compound have been synthesized and found to have potent activity in specific biological assays, serving as intermediates for further synthesis of related benzodiazepines. This demonstrates its utility as a building block in the development of compounds with potential therapeutic effects (M. Ogata et al., 1977).

Medicinal Chemistry Applications

Reactions of 1,4-benzodiazepinic N-nitrosoamidines, as synthetic equivalents, with tosylmethyl isocyanide lead to the synthesis of 3-(4-tosyl)imidazo[1,5-a][1,4]benzodiazepines. These novel heterocyclic derivatives show potential for use in medicinal chemistry, illustrating the compound's relevance in synthesizing anesthetic and potentially therapeutic agents (C. Pozo et al., 2004).

Structural and Molecular Studies

The compound and its derivatives have been subject to structural and molecular analysis, such as X-ray diffraction studies, to better understand their crystalline forms and molecular interactions. This analysis aids in the rational design of benzodiazepine derivatives with optimized pharmacological properties (N. R. Thimmegowda et al., 2008).

Theoretical and Molecular Property Analysis

Theoretical studies using Gaussian methods on benzodiazepine derivatives have explored their molecular properties. Such studies are motivated by the biological activity of benzodiazepine compounds as carcinostatic agents and their potential in relieving anxiety, highlighting the importance of understanding the molecular basis of their activity (S. Abirou et al., 2007).